N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide

• IUPAC Name: N-benzyl-N-methyl-3-[1-(2-oxo-2-phenylacetyl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C24H28N2O3/c1-25(18-20-8-4-2-5-9-20)22(27)13-12-19-14-16-26(17-15-19)24(29)23(28)21-10-6-3-7-11-21/h2-11,19H,12-18H2,1H3
• InChI Key: CIFBIYMFHQQFOU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CCC2CCN(CC2)C(=O)C(=O)C3=CC=CC=C3
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide, also known as BPAP, is a chemical compound that has gained attention in the scientific community due to its potential as a treatment for various neurological disorders. BPAP has been shown to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide works by increasing the activity of certain neurotransmitters in the brain, including dopamine and norepinephrine. This increase in neurotransmitter activity has been shown to have a positive effect on various neurological disorders.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide has been shown to have a number of biochemical and physiological effects on the body. These effects include an increase in dopamine and norepinephrine levels, as well as an increase in brain activity in certain regions of the brain.

Advantages and Limitations for Lab Experiments

N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide has a number of advantages for use in lab experiments, including its unique mechanism of action and its potential as a treatment for various neurological disorders. However, there are also limitations to its use, including the complexity of the synthesis method and the need for expertise in organic chemistry.

Future Directions

There are a number of future directions for research on N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide. These include further studies on its potential as a treatment for various neurological disorders, as well as research on its mechanism of action and its effects on the body. Additionally, there is potential for the development of new drugs based on the structure of N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide.

Synthesis Methods

N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide can be synthesized through a multistep process that involves the reaction of various chemicals. The synthesis method for N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and anxiety. Research has shown that N-benzyl-N-methyl-3-{1-[oxo(phenyl)acetyl]-4-piperidinyl}propanamide has a unique mechanism of action that makes it a promising candidate for further study.